![molecular formula C13H16Cl2N2O B6221092 1-[3-(4-methoxyphenyl)pyridin-2-yl]methanamine dihydrochloride CAS No. 2758002-71-8](/img/no-structure.png)
1-[3-(4-methoxyphenyl)pyridin-2-yl]methanamine dihydrochloride
Overview
Description
1-(3-(4-Methoxyphenyl)pyridin-2-yl)methanamine dihydrochloride, commonly known as MPP+, is an organic compound that is used in scientific research as a neurotoxin and as a model compound for Parkinson’s disease. MPP+ has been used to investigate the effects of dopamine depletion in the brain and to study the biochemical and physiological effects of dopamine in the body. This compound has also been used in laboratory experiments to study the mechanisms of action of various drugs and to study the effects of various environmental toxins on the brain.
Mechanism of Action
MPP+ is a dopamine transporter inhibitor. It acts by binding to the dopamine transporter, which is responsible for the reuptake of dopamine from the synaptic cleft. This binding inhibits the reuptake of dopamine, leading to the depletion of dopamine in the brain. This depletion of dopamine leads to the symptoms of Parkinson’s disease, such as tremors, rigidity, and difficulty in movement.
Biochemical and Physiological Effects
MPP+ has been shown to cause a decrease in the levels of dopamine in the brain. This decrease in dopamine leads to the symptoms of Parkinson’s disease, such as tremors, rigidity, and difficulty in movement. MPP+ has also been shown to cause an increase in the levels of glutamate in the brain, which can lead to excitotoxicity and neuronal death. In addition, MPP+ has been shown to cause an increase in the levels of free radicals, which can lead to oxidative stress and cell damage.
Advantages and Limitations for Lab Experiments
The main advantage of using MPP+ in laboratory experiments is that it is a relatively simple compound to synthesize and it is relatively stable. In addition, MPP+ is a potent neurotoxin and it has been used to study the effects of dopamine depletion in the brain. However, there are some limitations to using MPP+ in laboratory experiments. For example, MPP+ is toxic and it can cause serious side effects if it is not handled properly. In addition, MPP+ is not a selective compound and it can affect other neurotransmitters in the brain.
Future Directions
Future research on MPP+ could focus on developing more selective compounds that can be used to study the effects of dopamine depletion in the brain. In addition, future research could focus on developing compounds that are less toxic and that have fewer side effects. Furthermore, future research could focus on developing compounds that are more selective and that can be used to study the effects of specific environmental toxins on the brain. Finally, future research could focus on developing compounds that can be used to study the biochemical and physiological effects of dopamine on the body.
Synthesis Methods
MPP+ is synthesized by the condensation of 4-methoxyphenylhydrazine hydrochloride and 2-aminopyridine hydrochloride in aqueous solution. The reaction is carried out in the presence of a base, such as sodium hydroxide or potassium hydroxide, and a catalyst, such as pyridine or triethylamine. The reaction produces a solution containing MPP+ dihydrochloride, which is then purified by crystallization or by recrystallization from a suitable solvent.
Scientific Research Applications
MPP+ is used in scientific research to study the effects of dopamine depletion in the brain. It is also used to study the biochemical and physiological effects of dopamine in the body, as well as the mechanisms of action of various drugs and the effects of various environmental toxins on the brain. MPP+ has been used in laboratory experiments to study the effects of dopamine depletion on the behavior of animals and to study the biochemical and physiological effects of dopamine on the body.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[3-(4-methoxyphenyl)pyridin-2-yl]methanamine dihydrochloride involves the reaction of 4-methoxyphenylacetonitrile with 2-bromopyridine followed by reduction of the resulting imine with sodium borohydride and subsequent quaternization with methyl iodide. The resulting quaternary ammonium salt is then treated with aqueous hydrochloric acid to yield the dihydrochloride salt of the target compound.", "Starting Materials": ["4-methoxyphenylacetonitrile", "2-bromopyridine", "sodium borohydride", "methyl iodide", "hydrochloric acid"], "Reaction": ["Step 1: 4-methoxyphenylacetonitrile is reacted with 2-bromopyridine in the presence of a base such as potassium carbonate to yield the corresponding imine intermediate.", "Step 2: The resulting imine intermediate is then reduced with sodium borohydride to yield the corresponding amine intermediate.", "Step 3: The amine intermediate is quaternized with methyl iodide to yield the corresponding quaternary ammonium salt.", "Step 4: The resulting quaternary ammonium salt is treated with aqueous hydrochloric acid to yield the dihydrochloride salt of the target compound, 1-[3-(4-methoxyphenyl)pyridin-2-yl]methanamine dihydrochloride."] } | |
CAS RN |
2758002-71-8 |
Molecular Formula |
C13H16Cl2N2O |
Molecular Weight |
287.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
